N-[3-(diisobutylamino)-2-quinoxalinyl]-4-methylbenzenesulfonamide

• IUPAC Name: N-[3-[bis(2-methylpropyl)amino]quinoxalin-2-yl]-4-methylbenzenesulfonamide
• InChI: InChI=1S/C23H30N4O2S/c1-16(2)14-27(15-17(3)4)23-22(24-20-8-6-7-9-21(20)25-23)26-30(28,29)19-12-10-18(5)11-13-19/h6-13,16-17H,14-15H2,1-5H3,(H,24,26)
• InChI Key: FVHVCOOICFDTGW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)NC2=NC3=CC=CC=C3N=C2N(CC(C)C)CC(C)C
• Molecular Formula: C23H30N4O2S
• Molecular Weight: 426.6 g/mol

Description

N-[3-(diisobutylamino)-2-quinoxalinyl]-4-methylbenzenesulfonamide, also known as DIQ, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic properties. DIQ belongs to the class of quinoxaline derivatives, which are known for their diverse biological activities.

Mechanism of Action

The mechanism of action of N-[3-(diisobutylamino)-2-quinoxalinyl]-4-methylbenzenesulfonamide is complex and involves multiple pathways. N-[3-(diisobutylamino)-2-quinoxalinyl]-4-methylbenzenesulfonamide has been shown to inhibit the activity of Hsp90, which leads to the degradation of various oncogenic proteins, including Akt, Raf-1, and ErbB2. N-[3-(diisobutylamino)-2-quinoxalinyl]-4-methylbenzenesulfonamide also inhibits the PI3K/Akt/mTOR signaling pathway, which is involved in cell growth and survival. Additionally, N-[3-(diisobutylamino)-2-quinoxalinyl]-4-methylbenzenesulfonamide inhibits the NF-κB signaling pathway, which is involved in inflammation and cancer progression. N-[3-(diisobutylamino)-2-quinoxalinyl]-4-methylbenzenesulfonamide has also been shown to inhibit the aggregation of Aβ peptides by binding to their hydrophobic regions and preventing their self-assembly.
Biochemical and Physiological Effects:
N-[3-(diisobutylamino)-2-quinoxalinyl]-4-methylbenzenesulfonamide has been shown to have various biochemical and physiological effects, including inhibition of cancer cell growth and metastasis, induction of apoptosis in cancer cells, improvement of cognitive function and memory, and reduction of inflammation. N-[3-(diisobutylamino)-2-quinoxalinyl]-4-methylbenzenesulfonamide has also been shown to have low toxicity and high selectivity towards cancer cells, making it a promising candidate for cancer therapy.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-[3-(diisobutylamino)-2-quinoxalinyl]-4-methylbenzenesulfonamide in lab experiments is its high selectivity towards cancer cells, which reduces the risk of toxicity to normal cells. N-[3-(diisobutylamino)-2-quinoxalinyl]-4-methylbenzenesulfonamide is also relatively easy to synthesize and has been extensively studied for its potential therapeutic properties. However, one of the limitations of using N-[3-(diisobutylamino)-2-quinoxalinyl]-4-methylbenzenesulfonamide in lab experiments is its low solubility in water, which can affect its bioavailability and efficacy.

Future Directions

There are several future directions for N-[3-(diisobutylamino)-2-quinoxalinyl]-4-methylbenzenesulfonamide research, including the development of more efficient synthesis methods, the optimization of N-[3-(diisobutylamino)-2-quinoxalinyl]-4-methylbenzenesulfonamide dosages and formulations, and the investigation of N-[3-(diisobutylamino)-2-quinoxalinyl]-4-methylbenzenesulfonamide's potential therapeutic properties in other scientific research fields, such as infectious diseases and autoimmune disorders. Additionally, the development of N-[3-(diisobutylamino)-2-quinoxalinyl]-4-methylbenzenesulfonamide analogs with improved bioavailability and efficacy could lead to the discovery of new and more effective cancer therapies.

Synthesis Methods

N-[3-(diisobutylamino)-2-quinoxalinyl]-4-methylbenzenesulfonamide can be synthesized using various methods, including condensation reactions and nucleophilic substitution reactions. One of the most commonly used methods involves the reaction of 2-chloro-3-nitroquinoxaline with diisobutylamine, followed by reduction of the nitro group to an amino group using a reducing agent such as palladium on carbon. The resulting product is then reacted with 4-methylbenzenesulfonyl chloride to form N-[3-(diisobutylamino)-2-quinoxalinyl]-4-methylbenzenesulfonamide.

Scientific Research Applications

N-[3-(diisobutylamino)-2-quinoxalinyl]-4-methylbenzenesulfonamide has been extensively studied for its potential therapeutic properties in various scientific research fields, including cancer, neurodegenerative diseases, and inflammation. In cancer research, N-[3-(diisobutylamino)-2-quinoxalinyl]-4-methylbenzenesulfonamide has been shown to induce apoptosis in cancer cells by inhibiting the activity of heat shock protein 90 (Hsp90), which is a chaperone protein that plays a crucial role in the stabilization and maturation of various oncogenic proteins. N-[3-(diisobutylamino)-2-quinoxalinyl]-4-methylbenzenesulfonamide has also been shown to inhibit the growth and metastasis of cancer cells by targeting various signaling pathways, including the PI3K/Akt/mTOR and NF-κB pathways.
In neurodegenerative disease research, N-[3-(diisobutylamino)-2-quinoxalinyl]-4-methylbenzenesulfonamide has been shown to have neuroprotective effects by inhibiting the aggregation of amyloid-β (Aβ) peptides, which are the main component of amyloid plaques in Alzheimer's disease. N-[3-(diisobutylamino)-2-quinoxalinyl]-4-methylbenzenesulfonamide has also been shown to improve cognitive function and memory in animal models of Alzheimer's disease.
In inflammation research, N-[3-(diisobutylamino)-2-quinoxalinyl]-4-methylbenzenesulfonamide has been shown to have anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines, such as TNF-α and IL-6, and reducing the activation of NF-κB signaling pathway.